2-((tert-Butoxycarbonyl)amino)-3-chlorobenzoic acid

• IUPAC Name: 3-chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C12H14ClNO4/c1-12(2,3)18-11(17)14-9-7(10(15)16)5-4-6-8(9)13/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key: MCTIHFBNQFRARW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC=C1Cl)C(=O)O
• Molecular Formula: C12H14ClNO4
• DSSTOX Substance ID: DTXSID201183823
• Molecular Weight: 271.69 g/mol
• CAS RN: 616224-62-5

Description

The compound “2-((tert-Butoxycarbonyl)amino)-3-chlorobenzoic acid” is a type of organic compound. The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. It is used as a biochemical reagent and can be used as a biomaterial or organic compound for life science-related research.

Synthesis Analysis

The synthesis of this compound involves the use of the tert-butyloxycarbonyl (Boc) group as the N α-amino protecting group in peptide synthesis. This can be advantageous in several cases, such as the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties. The Boc-protected amino acid ionic liquids (Boc-AAILs) were synthesized by simple neutralization of [emim][OH] with commercially available Boc-protected amino acids.

Molecular Structure Analysis

The molecular structure of this compound involves the tert-butyloxycarbonyl (Boc) group attached to an amino group, which is then attached to a 3-chlorobenzoic acid group. The molecular formula of a similar compound, ®-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid, is C11H21NO4.

Chemical Reactions Analysis

The chemical reactions involving this compound primarily involve the addition and removal of the Boc group. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. Removal of the Boc group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol.

Scientific Research Applications

Peptide Synthesis

BOC-amino acids, such as 2-((tert-Butoxycarbonyl)amino)-3-chlorobenzoic acid, are extensively used in peptide synthesis due to their ability to protect amino groups during the synthesis process. Harris and Wilson (2009) demonstrated that tert-Butyl amino carbonate, a derivative of BOC-amino acid, was successfully used to acylate different amino acids in water or aqueous dioxane, showcasing its efficiency and versatility in peptide bond formation (Harris & Wilson, 2009).

Chemical Stability and Reactivity

Siciliano et al. (2012) explored the synthesis of N-9-fluorenylmethyloxycarbonyl (Fmoc) α-amino diazoketones from α-amino acids, demonstrating the compatibility of BOC-protected amino acids with various reaction conditions. This research highlights the chemical stability and reactivity of BOC-amino acids in complex organic syntheses, contributing to the field of medicinal chemistry and drug development (Siciliano et al., 2012).

Solid-Phase Peptide Synthesis (SPPS)

Rosenblatt et al. (1980) compared two solid-phase peptide synthesis methods of a carboxyl-terminal fragment of human parathyroid hormone, employing tert-butoxycarbonyl-amino acids. The study provides insights into the practical advantages of BOC-amino acids in SPPS, enhancing the efficiency and purity of synthetic peptides (Rosenblatt et al., 1980).

Emulsifying Properties

Jia et al. (2019) investigated the synthesis and emulsifying properties of phytosteryl amino acid ester hydrochlorides, utilizing N-tert-butoxycarbonyl (BOC) amino acid in the esterification process. This research underscores the potential application of BOC-amino acids in food systems, contributing to the development of novel emulsifiers with enhanced properties (Jia et al., 2019).

Mechanism of Action

Target of Action

The tert-butoxycarbonyl (boc) group is commonly used in organic synthesis as a protecting group for amines .

Mode of Action

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The Boc group protects the amine from unwanted reactions during synthesis, and can be removed later under acidic conditions .

Biochemical Pathways

The boc group plays a significant role in peptide synthesis, affecting the pathways involved in the formation and modification of peptides .

Pharmacokinetics

The boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with hcl in methanol , which may influence the compound’s bioavailability.

Result of Action

The use of the boc group in peptide synthesis can influence the structure and function of the resulting peptides .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-((tert-Butoxycarbonyl)amino)-3-chlorobenzoic acid. For instance, the Boc group can be added to amines under aqueous conditions , and removed under acidic conditions . Therefore, the pH and temperature of the environment can affect the compound’s action.